![molecular formula C10H10N4 B1481674 1-(cyclopropylmethyl)-1H-imidazo[1,2-b]pyrazole-7-carbonitrile CAS No. 2097969-69-0](/img/structure/B1481674.png)
1-(cyclopropylmethyl)-1H-imidazo[1,2-b]pyrazole-7-carbonitrile
Overview
Description
“1-(cyclopropylmethyl)-1H-imidazo[1,2-b]pyrazole-7-carbonitrile” is a complex organic compound. It belongs to the class of compounds known as pyrazoles, which are polycyclic aromatic compounds containing a five-membered ring with three carbon atoms and two nitrogen atoms .
Molecular Structure Analysis
Pyrazoles, including “1-(cyclopropylmethyl)-1H-imidazo[1,2-b]pyrazole-7-carbonitrile”, are characterized by a five-membered ring structure with two nitrogen atoms . The exact molecular structure of this specific compound is not provided in the available literature.
Scientific Research Applications
Anticancer Activity
Imidazo[1,2-b]pyrazole derivatives: have been extensively studied for their potential anticancer properties. Specifically, they have shown promising results in inducing apoptosis in leukemia cells at nanomolar concentrations . The compound’s ability to hamper the viability of leukemia cell lines, including acute promyelocytic leukemia (HL-60), acute monocytic leukemia (THP-1), and others, highlights its potential as a therapeutic agent in cancer treatment.
Synthesis of Bioactive Molecules
The pyrazole core is a crucial scaffold in medicinal chemistry due to its presence in numerous bioactive molecules. The versatility of 1-(cyclopropylmethyl)-1H-imidazo[1,2-b]pyrazole-7-carbonitrile allows for the synthesis of various structurally diverse derivatives, which can be further explored for biological activities .
Material Science Applications
Pyrazole derivatives are not only limited to biological applications but also extend to material science. Their unique photophysical properties make them suitable candidates for developing new materials with potential use in electronics and photonics .
Industrial Chemical Synthesis
The structural diversity and reactivity of pyrazole derivatives make them valuable intermediates in the synthesis of industrial chemicals. They serve as precursors for a wide range of products, including agrochemicals, dyes, and polymers .
Development of Diagnostic Agents
Due to their distinctive chemical properties, pyrazole derivatives can be functionalized to create diagnostic agents. These compounds can be tagged with imaging moieties for use in various diagnostic techniques, aiding in disease detection and monitoring .
Research on N-Heterocyclic Compounds
N-heterocyclic compounds, like pyrazoles, are of significant interest in organic chemistry. The compound can be used to study the properties and reactions of N-heterocycles, contributing to the advancement of knowledge in this area .
Mechanism of Action
Target of Action
Pyrazole derivatives are known to interact with a variety of biological targets. They have been found to exhibit a wide range of therapeutic activities, including anti-inflammatory, anti-microbial, anti-anxiety, anticancer, analgesic, antipyretic, and more .
Mode of Action
The exact mode of action can vary depending on the specific pyrazole derivative and its target. For instance, some pyrazole derivatives have been found to inhibit certain enzymes, thereby disrupting the biochemical processes that these enzymes are involved in .
Biochemical Pathways
Pyrazole derivatives can affect various biochemical pathways depending on their specific targets. For example, they might inhibit the synthesis of certain proteins or disrupt cell signaling pathways .
Pharmacokinetics
The absorption, distribution, metabolism, and excretion (ADME) properties of pyrazole derivatives can vary widely depending on their specific chemical structure. Some pyrazole derivatives have been found to have good bioavailability and are able to cross the blood-brain barrier .
Result of Action
The molecular and cellular effects of pyrazole derivatives can include the inhibition of cell growth, induction of apoptosis, and disruption of cell signaling pathways .
Action Environment
The action, efficacy, and stability of pyrazole derivatives can be influenced by various environmental factors, such as pH, temperature, and the presence of other substances .
Safety and Hazards
The safety and hazards associated with a compound depend on its specific chemical structure and properties. While some general safety data sheets are available for pyrazoles , specific safety and hazard information for “1-(cyclopropylmethyl)-1H-imidazo[1,2-b]pyrazole-7-carbonitrile” is not provided in the available literature.
Future Directions
Research into pyrazole derivatives, including “1-(cyclopropylmethyl)-1H-imidazo[1,2-b]pyrazole-7-carbonitrile”, is ongoing due to their potential biological activities . Future research directions could include exploring new synthesis methods, investigating their biological activities, and studying their physical and chemical properties.
properties
IUPAC Name |
1-(cyclopropylmethyl)imidazo[1,2-b]pyrazole-7-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N4/c11-5-9-6-12-14-4-3-13(10(9)14)7-8-1-2-8/h3-4,6,8H,1-2,7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XDBHNOIHFBJIIO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1CN2C=CN3C2=C(C=N3)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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